Cas no 2877632-52-3 (N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine)

• Product Name: N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine
• CAS No: 2877632-52-3
• MF: C₁₇H₂₄N₆O
• MW: 328.412062644959
• CID: 5327956
• PubChem ID: 165434952
• Update Time: 2025-06-10

N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine
• F6738-6162
• 2877632-52-3
• AKOS040861101
• N,N-Dimethyl-6-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]-4-pyrimidinamine

• Inchi： 1S/C17H24N6O/c1-13-17(19-7-6-18-13)24-11-14-4-8-23(9-5-14)16-10-15(22(2)3)20-12-21-16/h6-7,10,12,14H,4-5,8-9,11H2,1-3H3
• InChI Key： MPJSMEBRXBINOF-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(COC3=NC=CN=C3C)CC2)=CC(N(C)C)=N1

Computed Properties

• Exact Mass: 328.20115941g/mol
• Monoisotopic Mass: 328.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.179±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.7±50.0 °C(Predicted)
• pka: 7.93±0.10(Predicted)

Additional information on N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine

Introduction to N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine (CAS No. 2877632-52-3)

N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2877632-52-3, represents a novel chemical entity with potential applications in the treatment of various diseases. Its molecular structure, characterized by a complex arrangement of functional groups, makes it a subject of intense study among chemists and biologists.

The< strong>N,N-dimethyl moiety in the name of this compound indicates the presence of dimethylamino groups, which are known for their ability to enhance the solubility and bioavailability of pharmaceutical agents. These groups can also influence the compound's interactions with biological targets, making them crucial for drug design. The< strong>6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl part of the molecule suggests a piperidine ring linked to a pyrimidine ring, both of which are common scaffolds in medicinal chemistry due to their favorable pharmacokinetic properties.

The< strong>pyrimidin-4-amine moiety is particularly noteworthy as it is a well-known pharmacophore in many therapeutic agents. Pyrimidine derivatives have been extensively studied for their roles in inhibiting enzymes and receptors involved in critical biological pathways. For instance, pyrimidine-based compounds have shown promise in the treatment of cancer, infectious diseases, and inflammatory disorders. The presence of an amine group at the 4-position of the pyrimidine ring further enhances the compound's potential as a drug candidate by facilitating hydrogen bonding interactions with biological targets.

In recent years, there has been a growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-amine is believed to possess the structural features necessary to interact with PPIs, which are often difficult to target with traditional small molecules. PPIs play a crucial role in various cellular processes, and their dysregulation is associated with numerous diseases. By modulating these interactions, this compound may offer a novel therapeutic approach.

The< strong>3-methylpyrazin-2-yl group in the molecule adds another layer of complexity and functionality. Pyrazine derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methyl substituent at the 3-position can influence the electronic properties of the pyrazine ring, thereby affecting its binding affinity to biological targets. This feature makes it an attractive component for drug design, as subtle modifications can lead to significant changes in biological activity.

Recent studies have highlighted the importance of< strong>bioisosteric replacements in drug design. Bioisosteres are atoms or groups that have similar physical or chemical properties and can be used to replace one another in a molecule without significantly altering its biological activity. In N,N-dimethyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidin-4-am ine, the< strong>oxygen-containing moieties could serve as bioisosteres for other functional groups, allowing for fine-tuning of the compound's properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex framework of the molecule. These techniques not only facilitate the formation of carbon-carbon bonds but also allow for precise control over regioselectivity and stereoselectivity.

In vitro studies have demonstrated that N,N-dimethyl -6-(4-{[(3-methylpyrazin -2 -yl)oxy]m ethyl} piperidin -1 -y l) pyrim idi n -4-am ine exhibits promising activity against several disease-related targets. For example, preliminary data suggest that it may inhibit enzymes involved in cancer cell proliferation and survival. Additionally, its ability to interact with PPIs could make it a valuable tool for studying protein-protein interactions and developing new therapeutic strategies.

The pharmacokinetic properties of this compound are also an area of active investigation. Factors such as solubility, permeability, and metabolic stability are critical determinants of its potential as a drug candidate. Computational modeling techniques are often used to predict these properties before experimental validation is conducted. These models can provide insights into how structural modifications might affect the compound's behavior in vivo.

The development of new drugs is a lengthy and complex process that involves multiple stages from discovery to clinical trials. N,N-dimethyl -6-(4-{[(3-m ethylpyrazi n -2 -y l)o xy]me thyl} piper idi n -1 -y l) pyrim idi n -4-am ine has shown early promise as a potential therapeutic agent, but further research is needed to fully understand its efficacy and safety profile. Preclinical studies will be essential to evaluate its pharmacological effects and identify any potential side effects before human trials can begin.

The role of< strong>computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to model molecular interactions at an atomic level, providing valuable insights into how small molecules bind to biological targets. These tools can accelerate the drug discovery process by identifying promising candidates early on and guiding synthetic efforts towards more effective molecules.

In conclusion, N,N-dimethyl -6-(4-{[(3-m ethylpy ra zine -2 -y l)o xy]me thyl } piper idi n -1 -y l ) py rim idi n -4-am ine (CAS No.2877632 -52 -3 ) is a novel compound with significant potential in pharmaceutical research . Its complex molecular structure , characterized by various functional groups , makes it an intriguing subject for further study . With ongoing research focused on understanding its biological activity , pharmacokinetic properties , and potential therapeutic applications , this compound represents an exciting opportunity for advancing medical science .